Cas no 14757-55-2 (3-Methyl-3H-diazirine-3-methanol)

• Product Name: 3-Methyl-3H-diazirine-3-methanol
• CAS No: 14757-55-2
• MF: C₃H₆N₂O
• MW: 86.0925402641296
• MDL: MFCD28400864
• CID: 4606739
• PubChem ID: 122360901
• Update Time: 2025-05-21

3-Methyl-3H-diazirine-3-methanol Chemical and Physical Properties

Names and Identifiers

• (3-methyl-3H-diazirin-3-yl)methanol
• 3-Methyl-3H-diazirine-3-methanol
• (3-methyldiazirin-3-yl)methanol
• F18398
• EN300-364737
• 14757-55-2
• CS-0101345

• MDL： MFCD28400864
• Inchi： 1S/C3H6N2O/c1-3(2-6)4-5-3/h6H,2H2,1H3
• InChI Key： RIFDUEMPDUTSHB-UHFFFAOYSA-N
• SMILES： OCC1(C)N=N1

Computed Properties

• Exact Mass: 86.048012819g/mol
• Monoisotopic Mass: 86.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 82.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 45

Additional information on 3-Methyl-3H-diazirine-3-methanol

3-Methyl-3H-diazirine-3-methanol (CAS No. 14757-55-2): A Comprehensive Overview

3-Methyl-3H-diazirine-3-methanol, also known by its CAS registry number 14757-55-2, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diazirines, which are three-membered rings containing two nitrogen atoms and one carbon atom. The presence of a methyl group and a hydroxymethyl substituent in its structure makes it particularly interesting for researchers exploring its properties and applications.

The chemical structure of 3-Methyl-3H-diazirine-3-methanol is characterized by a highly strained ring system due to the three-membered diazirine ring. This strain contributes to its reactivity, making it a valuable compound in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, where its reactivity can be harnessed to form complex structures with high precision.

From a synthetic perspective, the preparation of 14757-55-2 involves the reaction of aziridine derivatives with appropriate alkylating agents under controlled conditions. This method ensures the formation of the desired diazirine structure with high yield and purity. The compound's stability under various reaction conditions has been extensively studied, providing insights into its potential use in both laboratory and industrial settings.

One of the most promising applications of 3-Methyl-3H-diazirine-3-methanol lies in its use as a building block for drug discovery. Its ability to undergo selective transformations makes it an ideal candidate for constructing bioactive compounds with tailored pharmacological properties. Recent research has demonstrated its utility in synthesizing inhibitors for key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 14757-55-2 has shown potential in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, where it could contribute to the development of new materials with improved performance characteristics. Researchers are actively exploring its integration into polymer systems to enhance their conductivity and stability.

The physical properties of 3-Methyl-3H-diazirine-3-methanol have been well-characterized, including its melting point, boiling point, and solubility profiles. These properties are critical for determining its suitability in various chemical processes and formulations. For instance, its solubility in polar solvents facilitates its use in solution-based reactions, while its thermal stability ensures compatibility with high-throughput synthesis techniques.

Recent advancements in computational chemistry have enabled researchers to model the behavior of 14757-55-2 at the molecular level. These studies provide valuable insights into its reactivity, selectivity, and interaction with biological systems. By leveraging computational tools, scientists can predict optimal reaction conditions and design novel synthetic pathways tailored to this compound's unique characteristics.

In conclusion, 3-Methyl-3H-diazirine-3-methanol (CAS No. 14757-55-2) is a versatile compound with a wide range of applications across multiple disciplines. Its chemical structure, synthetic accessibility, and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical community is expected to grow further.